![molecular formula C11H9N3 B146484 6-Phenyl-1H-imidazo(1,2-b)pyrazole CAS No. 130598-72-0](/img/structure/B146484.png)
6-Phenyl-1H-imidazo(1,2-b)pyrazole
Overview
Description
6-Phenyl-1H-imidazo(1,2-b)pyrazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse biological activities. It is a fused pyrazole-imidazole compound that is structurally related to other bioactive molecules such as benzimidazoles, imidazopyridines, and pyrazolopyridines. This compound has shown promising results in a variety of biological assays, including anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial activities.
Scientific Research Applications
DNA Synthesis Inhibition 6-Phenyl-1H-imidazo[1,2-b]pyrazole derivatives have been investigated for their ability to inhibit DNA synthesis. A study found that 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole can inhibit DNA synthesis in animal cells, highlighting a unique mode of action different from other known DNA synthesis inhibitors. This property suggests potential applications in research areas where control of DNA synthesis is crucial (Ennis et al., 1971).
Antimicrobial and Antimalarial Activities Research on imidazo[1,2-a]pyrimidine derivatives of pyrazole, closely related to 6-Phenyl-1H-imidazo[1,2-b]pyrazole, revealed promising antimicrobial and antimalarial activities. These compounds have shown effective inhibitory action against various pathogenic strains, including S. typhi, S. pneumoniae, B. subtilis, and C. tetani. Some derivatives also demonstrated notable antituberculosis and antimalarial properties, suggesting potential for development as therapeutic agents (Prasad et al., 2018).
Synthetic Chemistry and Molecular Structure The synthesis and study of the molecular structure of various imidazo[1,2-b]pyrazole derivatives are crucial for understanding their potential applications. Studies have explored the synthesis of mono- and disubstituted 1H-imidazo[1,2-b]pyrazoles and their tautomeric structures in different states. These investigations provide valuable insights into the chemical properties and potential applications of these compounds in pharmaceutical and chemical research (Seneci et al., 1999); (Shawali et al., 2008).
Cytostatic Activity in Cancer Research In the realm of cancer research, derivatives of imidazo[1,2-a]pyrazole have been synthesized and studied for their cytostatic activity. For instance, 1-(Imidazo[1,2-a]pyrazin-6-yl)-3-(4-methoxyphenyl)urea showed cytostatic activity against non-small cell lung cancer cell lines. These findings highlight the potential of imidazo[1,2-b]pyrazole derivatives in developing new therapeutic agents targeting specific cancer types (Bazin et al., 2016).
Future Directions
Mechanism of Action
Target of Action
The primary target of 6-Phenyl-1H-imidazo(1,2-b)pyrazole is the enzyme α-glucosidase . This enzyme plays a crucial role in carbohydrate digestion, converting carbohydrates into glucose . By targeting α-glucosidase, the compound can control blood sugar levels, making it potentially useful in the treatment of type 2 diabetes mellitus .
Mode of Action
This compound interacts with its target, α-glucosidase, by inhibiting its activity . This inhibition is achieved in a competitive mode, similar to the standard drug acarbose . The compound’s interaction with α-glucosidase results in a decrease in the conversion of carbohydrates into glucose, thereby controlling blood sugar levels .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the carbohydrate digestion pathway . By inhibiting α-glucosidase, the compound disrupts this pathway, reducing the conversion of carbohydrates into glucose . This results in lower blood sugar levels, which can be beneficial for individuals with type 2 diabetes .
Pharmacokinetics
It is noted that a substitution of the indole ring with a 1h-imidazo[1,2-b]pyrazole results in significantly improved solubility in aqueous media , which could potentially enhance its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the inhibition of α-glucosidase . This inhibition disrupts the normal process of carbohydrate digestion, reducing the conversion of carbohydrates into glucose . As a result, blood sugar levels are controlled, which can be particularly beneficial for individuals with type 2 diabetes .
properties
IUPAC Name |
6-phenyl-5H-imidazo[1,2-b]pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3/c1-2-4-9(5-3-1)10-8-11-12-6-7-14(11)13-10/h1-8,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLYRPESMFJTOLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=NC=CN3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20926819 | |
Record name | 6-Phenyl-5H-imidazo[1,2-b]pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20926819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
130598-72-0 | |
Record name | 1H-Imidazo(1,2-b)pyrazole, 6-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0130598720 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Phenyl-5H-imidazo[1,2-b]pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20926819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.